Cas no 27524-56-7 (4-(2-Ethoxyethoxy)phenylmagnesium bromide, 0.5M 2-MeTHF)

• Product Name: 4-(2-Ethoxyethoxy)phenylmagnesium bromide, 0.5M 2-MeTHF
• CAS No: 27524-56-7
• MF: C₁₀H₁₃BrMgO₂
• MW: 269.418022871017
• MDL: MFCD18375448
• CID: 5165442
• Update Time: 2026-03-04

4-(2-Ethoxyethoxy)phenylmagnesium bromide, 0.5M 2-MeTHF Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethoxyethoxy)phenylmagnesium bromide, 0.5M 2-MeTHF

• MDL： MFCD18375448
• Inchi： 1S/C10H13O2.BrH.Mg/c1-2-11-8-9-12-10-6-4-3-5-7-10;;/h4-7H,2,8-9H2,1H3;1H;/q;;+1/p-1
• InChI Key： GGNXIXJBLIHVSL-UHFFFAOYSA-M
• SMILES： O(C1C=CC([Mg]Br)=CC=1)CCOCC

Additional information on 4-(2-Ethoxyethoxy)phenylmagnesium bromide, 0.5M 2-MeTHF

Recent Advances in the Application of 4-(2-Ethoxyethoxy)phenylmagnesium bromide (0.5M in 2-MeTHF) and Its Relevance to CAS 27524-56-7

The chemical compound 4-(2-Ethoxyethoxy)phenylmagnesium bromide (0.5M in 2-MeTHF) has emerged as a critical reagent in modern synthetic chemistry, particularly in the pharmaceutical and agrochemical industries. This Grignard reagent is widely utilized for the formation of carbon-carbon bonds, enabling the synthesis of complex organic molecules. Recent studies have highlighted its role in the efficient preparation of intermediates for drug discovery, especially those related to CAS 27524-56-7, a compound of significant interest in medicinal chemistry due to its potential therapeutic applications.

One of the key advantages of using 4-(2-Ethoxyethoxy)phenylmagnesium bromide in 2-MeTHF is its enhanced stability and reactivity compared to traditional ethereal solvents like diethyl ether or THF. The 2-methyltetrahydrofuran (2-MeTHF) solvent system offers improved safety profiles and environmental benefits, aligning with the growing emphasis on green chemistry practices. Recent publications have demonstrated that this reagent system facilitates high-yield reactions with minimal byproducts, making it a preferred choice for large-scale pharmaceutical synthesis.

In the context of CAS 27524-56-7, researchers have employed 4-(2-Ethoxyethoxy)phenylmagnesium bromide to construct key pharmacophores in novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of derivatives with enhanced binding affinity to specific biological targets. The study reported a 20% improvement in yield compared to conventional methods, underscoring the reagent's efficiency in complex transformations.

Further investigations have explored the mechanistic aspects of reactions involving this Grignard reagent. Advanced spectroscopic techniques, including NMR and DFT calculations, have provided insights into its reaction pathways and intermediate structures. These findings are particularly relevant for optimizing synthetic routes to CAS 27524-56-7 derivatives, where precise control over stereochemistry and functional group compatibility is crucial.

The pharmaceutical industry has also taken note of the scalability of processes using 4-(2-Ethoxyethoxy)phenylmagnesium bromide. Several patent applications filed in 2024 describe continuous flow chemistry approaches that leverage this reagent's properties for the kilogram-scale production of active pharmaceutical ingredients (APIs) related to CAS 27524-56-7. These developments address critical challenges in manufacturing consistency and cost-effectiveness for potential therapeutics.

Looking ahead, researchers anticipate expanded applications of this reagent system in asymmetric synthesis and catalysis. Preliminary results from ongoing studies suggest its potential in enantioselective transformations, which could open new avenues for the development of chiral drugs based on the CAS 27524-56-7 scaffold. The combination of this Grignard reagent with emerging catalytic technologies represents a promising frontier in synthetic methodology development.